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This technical guide provides a comprehensive overview of the phase diagram of carbon

dioxide (CO₂), intended for researchers, scientists, and professionals in drug development. The

document details the various phases of CO₂, the transitions between them, and the

experimental methodologies used to characterize these phenomena. All quantitative data is

presented in clearly structured tables, and key relationships are visualized using diagrams

generated with Graphviz.

Introduction to the Phase Diagram of Carbon
Dioxide
The phase diagram of carbon dioxide is a graphical representation of the physical states of

CO₂ under different conditions of temperature and pressure. It is a fundamental tool in

materials science, chemistry, and chemical engineering, providing critical insights into the

behavior of this ubiquitous compound. Unlike water, the phase diagram of carbon dioxide has a

triple point that occurs at a pressure significantly above standard atmospheric pressure. This

means that at 1 atmosphere, solid CO₂ (dry ice) will sublime directly into the gaseous phase

upon heating, without passing through a liquid state.[1] Liquid carbon dioxide can only be

observed at pressures above 5.11 atmospheres.[1]

The key features of the CO₂ phase diagram include the solid, liquid, and gaseous phases, as

well as a supercritical fluid state that exists at temperatures and pressures above the critical

point. The lines on the phase diagram represent the conditions where two phases are in
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equilibrium: the sublimation curve (solid-gas), the melting curve (solid-liquid), and the

vaporization curve (liquid-gas).

Quantitative Data of Phase Transitions
The precise determination of the phase boundaries of carbon dioxide is crucial for its

application in various industrial and scientific processes. The following tables summarize the

key quantitative data for the phase diagram of CO₂.

Triple and Critical Points
The triple point is the specific temperature and pressure at which the solid, liquid, and gaseous

phases of a substance can coexist in thermodynamic equilibrium. The critical point is the

temperature and pressure above which a distinct liquid and gas phase do not exist. At this

point, the substance enters a supercritical fluid state.

Feature
Temperature
(K)

Temperature
(°C)

Pressure
(MPa)

Pressure (atm)

Triple Point 216.592 -56.558 0.51795 5.11177

Critical Point 304.128 30.978 7.3773 72.808

Data sourced from Wikipedia.[1]

Sublimation Curve Data
At pressures below the triple point, solid carbon dioxide sublimes directly to a gas. The

sublimation point at standard atmospheric pressure (1 atm) is a commonly cited property. The

table below provides vapor pressure data for solid CO₂ at different temperatures.

Temperature (K) Temperature (°C) Pressure (kPa)

194.65 -78.5 101.325

216.58 -56.57 518.5
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Note: The first data point represents the normal sublimation point. The second data point is the

triple point, which is the terminus of the sublimation curve.

Vaporization Curve Data
The vaporization curve outlines the conditions under which liquid and gaseous carbon dioxide

are in equilibrium. This curve starts at the triple point and ends at the critical point.

Temperature (°C) Pressure (atm) Pressure (kPa)

-56.6 5.11 518

-50 6.7 680

-40 9.7 980

-30 13.6 1380

-20 18.8 1910

-10 25.5 2580

0 34.0 3440

10 44.4 4500

20 56.5 5730

30 71.2 7210

31.0 72.8 7380

Table data obtained from the CRC Handbook of Chemistry and Physics, 44th ed.[2]

Melting Curve Data
The melting curve represents the conditions for equilibrium between solid and liquid carbon

dioxide. It extends upwards from the triple point to very high pressures. The following data is

derived from the work of Giordano, Datchi, and Dewaele (2006), who determined the melting

curve at high pressures.
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Temperature (K) Pressure (GPa)

300 0.55

400 2.0

500 4.0

600 6.5

700 8.9

800 11.1

Data extracted from graphical representation in Giordano, V. M., Datchi, F., & Dewaele, A.

(2006). Melting curve and fluid equation of state of carbon dioxide at high pressure and high

temperature. The Journal of Chemical Physics, 125(5), 054504.

Experimental Protocols for Phase Diagram
Determination
The characterization of the CO₂ phase diagram relies on a variety of experimental techniques

capable of operating under a wide range of temperatures and pressures. The following sections

detail the methodologies for three key experimental approaches.

High-Pressure Differential Scanning Calorimetry (DSC)
High-Pressure Differential Scanning Calorimetry (HP-DSC) is a thermoanalytical technique

used to measure the difference in the amount of heat required to increase the temperature of a

sample and a reference as a function of temperature. This method is highly effective for

detecting phase transitions that involve a change in enthalpy, such as melting, boiling, and

sublimation.

Methodology:

Sample Preparation: A small, precisely weighed sample of pure carbon dioxide (typically in

solid form, as dry ice) is hermetically sealed in a high-pressure DSC pan. An empty, sealed

pan is used as a reference.
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Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is

then pressurized with an inert gas (e.g., helium or nitrogen) to the desired starting pressure.

Temperature Program: A controlled temperature program is initiated. For determining the

melting and boiling points at a given pressure, the sample is typically heated at a constant

rate (e.g., 5-10 K/min). To determine the sublimation point, the solid sample is heated under

a pressure below the triple point.

Data Acquisition: The heat flow to the sample is continuously monitored as a function of

temperature. An endothermic peak in the heat flow signal indicates a phase transition (e.g.,

melting or boiling). The onset temperature of the peak is taken as the transition temperature.

Pressure Increments: The experiment is repeated at various pressures to map out the phase

boundaries. The pressure is incrementally increased, and a new temperature scan is

performed at each pressure point.

Data Analysis: The transition temperatures are plotted against the corresponding pressures

to construct the phase diagram.

Visual Observation in a High-Pressure Optical Cell
Direct visual observation of phase transitions can be achieved using a high-pressure optical

cell, such as a diamond anvil cell (DAC) or a sapphire anvil cell. These devices allow for the

sample to be subjected to extreme pressures while being observed through transparent anvils.

Methodology:

Sample Loading: A small amount of liquid or solid carbon dioxide is loaded into the sample

chamber of the high-pressure cell. A ruby chip is often included as a pressure calibrant.

Pressurization and Temperature Control: The pressure is gradually increased by

mechanically driving the anvils together. The temperature of the cell can be controlled using

an external heater or cryostat.

Visual Observation: The sample is observed through a microscope as the pressure and

temperature are varied. The phase transitions are identified by distinct changes in the

sample's appearance:
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Melting: The appearance of a liquid phase in coexistence with the solid.

Boiling/Condensation: The formation of bubbles in the liquid or droplets from the gas

phase.

Sublimation/Deposition: The direct disappearance of the solid into the gas phase or the

formation of solid crystals from the gas.

Pressure and Temperature Measurement: The pressure is determined in situ by measuring

the fluorescence spectrum of the ruby calibrant. The temperature is measured using a

thermocouple attached to the cell.

Mapping the Phase Boundaries: The pressure and temperature are systematically varied to

find the points at which two phases coexist in equilibrium. These points are then plotted to

delineate the phase boundaries.

In-Situ Raman Spectroscopy
Raman spectroscopy is a powerful technique for identifying the different phases of carbon

dioxide based on their unique vibrational modes. The Raman spectrum of CO₂ exhibits distinct

features for the solid, liquid, gaseous, and supercritical phases, allowing for in-situ phase

identification under high pressure and variable temperature.

Methodology:

Experimental Setup: A high-pressure cell with optical access is used to contain the CO₂

sample. A laser beam is focused on the sample, and the scattered light is collected and

analyzed by a Raman spectrometer.

Sample Preparation: The high-pressure cell is loaded with pure carbon dioxide.

Data Acquisition: Raman spectra are collected at various points of temperature and

pressure. Key spectral features of CO₂ are monitored:

Fermi Dyad: The two prominent peaks in the Raman spectrum of CO₂ resulting from Fermi

resonance between the symmetric stretching mode and an overtone of the bending mode.

The position and splitting of these peaks are sensitive to the phase of the CO₂. In the gas

phase, these peaks are sharp and well-defined. In the liquid and supercritical phases, they
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broaden and may shift in frequency. In the solid phase, the peaks become sharper again,

and additional lattice modes may appear at low frequencies.

Lattice Modes: In the solid phase, low-frequency Raman peaks corresponding to the

lattice vibrations (phonons) of the crystal structure are observed. The presence of these

peaks is a clear indicator of the solid phase.

Phase Identification: By analyzing the changes in the Raman spectrum, the phase of the

carbon dioxide can be determined at each pressure and temperature condition. For example,

the disappearance of lattice modes upon heating at a constant pressure would indicate

melting or sublimation. A significant broadening and shifting of the Fermi dyad peaks can

signal the transition to the supercritical state.

Phase Diagram Construction: The pressure and temperature conditions at which spectral

changes indicative of a phase transition occur are recorded. These points are then plotted to

construct the phase diagram.

Visualizing the Phase Diagram of Carbon Dioxide
The following diagram provides a schematic representation of the phase diagram of carbon

dioxide, highlighting the key phases and transition boundaries.
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A simplified phase diagram of carbon dioxide.

This guide provides a foundational understanding of the phase diagram of carbon dioxide,

supported by quantitative data and detailed experimental methodologies. This information is

essential for professionals working in fields where the physical properties and phase behavior

of CO₂ are of critical importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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